Cas no 1351605-26-9 (ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate)

• Product Name: ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• CAS No: 1351605-26-9
• MF: C₁₇H₂₁N₃O₄S₂
• MW: 395.496341466904
• CID: 6220607
• PubChem ID: 71788119
• Update Time: 2025-07-17

ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• ethyl (5-((2,5-dimethylphenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate
• VU0535782-1
• 1351605-26-9
• AKOS024268333
• ethyl N-[5-(2,5-dimethylphenyl)sulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• F6195-3509

• Inchi： 1S/C17H21N3O4S2/c1-4-24-17(21)19-16-18-13-7-8-20(10-14(13)25-16)26(22,23)15-9-11(2)5-6-12(15)3/h5-6,9H,4,7-8,10H2,1-3H3,(H,18,19,21)
• InChI Key： USTHQXIKAITNDW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CC2=C(CC1)N=C(NC(=O)OCC)S2)(=O)=O

Computed Properties

• Exact Mass: 395.09734851g/mol
• Monoisotopic Mass: 395.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate

Comprehensive Overview of Ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1351605-26-9)

The compound Ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1351605-26-9) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a thiazolo[5,4-c]pyridine core and a 2,5-dimethylbenzenesulfonyl moiety, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The ethyl carbamate group in this compound is a critical functional group often found in prodrugs, which enhances bioavailability and metabolic stability. This feature aligns with the growing trend in precision medicine, where optimizing drug delivery and efficacy is paramount. Additionally, the sulfonyl group is known for its role in improving binding affinity to protein targets, a hot topic in structure-activity relationship (SAR) studies.

The synthesis of Ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate involves multi-step organic reactions, including sulfonylation and carbamate formation, which are well-documented in peer-reviewed journals. Its CAS No. 1351605-26-9 serves as a unique identifier, facilitating accurate referencing in chemical databases and regulatory submissions. The compound's physicochemical properties, such as solubility and logP, are critical for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a key focus area in modern drug development pipelines.

From a commercial perspective, CAS No. 1351605-26-9 is often sought after by contract research organizations (CROs) and pharmaceutical companies specializing in high-throughput screening (HTS). Its potential as a scaffold for lead optimization is underscored by the increasing number of patents filed around similar structures. Furthermore, the rise of AI-driven drug discovery platforms has amplified interest in such compounds, as they can be used to train machine learning models for virtual screening and de novo design.

Environmental and safety considerations are also paramount when working with Ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. The compound's stability under various conditions (e.g., pH, temperature) is a common query among researchers, reflecting the broader industry focus on green chemistry and sustainable synthesis practices.

In summary, Ethyl N-5-(2,5-dimethylbenzenesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1351605-26-9) represents a compelling case study in the intersection of medicinal chemistry, drug discovery, and computational biology. Its structural complexity and functional versatility make it a valuable asset for researchers aiming to address unmet medical needs through innovative therapeutic strategies.